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Compound of Interest

Compound Name: Methyl p-tolyl sulfone

Cat. No.: B182190

Introduction

Methyl p-tolyl sulfone (MTS), a crystalline solid with the chemical formula CsH1002S, serves
as a crucial intermediate in the synthesis of a variety of organic compounds. While its
applications span the pharmaceutical and dye industries, MTS is gaining significant attention
within the agrochemical sector as a versatile precursor for the development of potent
fungicides and herbicides. Its chemical structure, featuring a reactive methyl group activated by
the electron-withdrawing sulfonyl group, allows for a range of chemical transformations, making
it a valuable building block for complex agrochemical molecules.

This application note provides a detailed overview of the use of methyl p-tolyl sulfone in the
synthesis of a prominent fungicide, Diiodomethyl p-tolyl sulfone. It includes a comprehensive
experimental protocol, quantitative data, and a visual representation of the synthetic pathway.

Application in Fungicide Synthesis: The Case of
Diiodomethyl p-tolyl sulfone

One of the key agrochemical applications of methyl p-tolyl sulfone is its role as a precursor to
Diiodomethyl p-tolyl sulfone (DIMPTS). DIMPTS is a broad-spectrum fungicide and
bactericide used as a materials preservative in paints, coatings, adhesives, plastics, and wood
preservation.[1] The synthesis of DIMPTS from MTS involves the di-iodination of the activated
methyl group.
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Properties of Methyl p-Tolyl Sulfone and Diiodomethyl p-tolyl sulfone

Methyl p-Tolyl Sulfone
Property

Diiodomethyl p-tolyl

(MTS) sulfone (DIMPTS)
CAS Number 3185-99-7 20018-09-1
Molecular Formula CsH1002S CsHsl202S
Molecular Weight 170.23 g/mol 422.02 g/mol
White to off-white crystalline
Appearance Tan powder
powder
Melting Point 85-89 °C 136 °C (decomposes)
) Fungicide, Bactericide, Wood
Agrochemical Use Precursor

Preservative

Synthesis Pathway

The synthesis of Diiodomethyl p-tolyl sulfone from methyl p-tolyl sulfone proceeds via a

halogenation reaction. The electron-withdrawing nature of the sulfonyl group increases the

acidity of the protons on the adjacent methyl group, facilitating their removal by a base to form

a carbanion. This carbanion then reacts with an electrophilic iodine source to yield the

iodinated product. To achieve di-iodination, the reaction is typically carried out with a molar

excess of the iodinating agent and a suitable base.
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Reagents & Conditions

Base (e.g., LDA, NaH)
lodine (I2)
Solvent (e.g., THF)
Low Temperature

(Methyl p-Tolyl Sulfone) Base (¢ LDA, NaH) Carbanion Intermediate lodine (Iz (Diiodomethyl p-tolyl sulfone)
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Synthesis

Methyl p-Tolyl Sulfone

[Deprotonation with Strong Base)

A

(Reaction with Iodine)
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Aqueous Work-up

Y
(Purification (Chromatography/RecrystaIIization))

Diiodomethyl p-tolyl sulfone

_/

Characterization

EH and 3C NMR Spectroscopy) [Mass Spectrometra [Melting Point Analysis) [Purity Analysis (HPLC/GC))
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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